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Compound of Interest

Compound Name: Metrafenone-d9

Cat. No.: B15557670 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. Metrafenone-d9, a deuterated analog of the fungicide Metrafenone, requires

careful disposal procedures due to the environmental persistence and aquatic toxicity of the

parent compound. While specific data for the deuterated form is not readily available, its

chemical properties are expected to be nearly identical to Metrafenone. Therefore, the disposal

protocol for Metrafenone-d9 should follow the guidelines established for Metrafenone.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including chemical-resistant gloves (e.g., nitrile rubber), safety

glasses with side shields, and a lab coat. All handling of Metrafenone-d9 and its waste should

be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
This procedure outlines the recommended steps for the safe disposal of Metrafenone-d9 from

a laboratory setting.

Waste Segregation:

Do not mix Metrafenone-d9 waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan.
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Solid waste, such as contaminated consumables (e.g., weighing paper, pipette tips),

should be collected separately from liquid waste.

Containerization of Waste:

Solid Waste: Place all solid waste contaminated with Metrafenone-d9 into a clearly

labeled, sealable, and chemically compatible waste container. The container should be

marked as "Hazardous Waste" and include the chemical name "Metrafenone-d9".

Liquid Waste: Collect all liquid waste containing Metrafenone-d9, including unused

solutions and solvent rinses, in a designated, leak-proof, and shatter-resistant hazardous

waste container. The container must be compatible with the solvents used. Clearly label

the container with "Hazardous Waste," the chemical name "Metrafenone-d9," and an

approximate concentration.

Never fill a waste container to more than 90% of its capacity to avoid spills and allow for

vapor expansion.

Decontamination of Glassware and Equipment:

Triple-rinse all glassware and equipment that has come into contact with Metrafenone-d9
with a suitable solvent (e.g., acetone, followed by water).

The first two rinses should be collected as hazardous liquid waste. The final rinse, if local

regulations permit, may be disposed of down the drain with copious amounts of water,

provided the concentration of the contaminant is negligible. However, the most

conservative and recommended approach is to collect all rinsates as hazardous waste.

Spill Management:

In the event of a spill, do not attempt to clean it up without the proper PPE and spill control

materials.

For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or a

commercial absorbent pad.[1]
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Carefully sweep or scoop up the absorbed material and place it in the designated solid

hazardous waste container.

Clean the spill area thoroughly with soap and water. Collect the cleaning materials and

any contaminated PPE for disposal as solid hazardous waste.

For large spills, evacuate the area and follow your institution's emergency procedures.

Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste containers in a designated, well-ventilated,

and secure secondary containment area away from incompatible materials.

Storage should be in a cool, dry place, protected from direct sunlight.[1]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not under any circumstances dispose of Metrafenone-d9 waste in the regular trash or

pour it down the drain.[1] Metrafenone is classified as toxic to aquatic life with long-lasting

effects.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for the parent compound, Metrafenone,

which should be considered when assessing the risks associated with Metrafenone-d9.
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Property Value Reference

Acute Oral Toxicity (Rat LD50) > 5000 mg/kg bw [2]

Acute Dermal Toxicity (Rat

LD50)
> 5000 mg/kg bw [2]

Acute Inhalation Toxicity (Rat

LC50, 4h)
> 5.2 mg/L [2]

Aquatic Toxicity (Rainbow

Trout, 96h LC50)
0.58 mg/L

Aquatic Toxicity (Daphnia

magna, 48h EC50)
0.89 mg/L

Soil Persistence (Aerobic,

DT50)
180 - 252 days [3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Metrafenone-d9.
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Caption: Metrafenone-d9 Disposal Workflow.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Metrafenone-d9, thereby minimizing risks to

themselves, their colleagues, and the ecosystem. Always consult your institution's specific

waste management policies and local regulations for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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